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Compound of Interest

Compound Name: 5-Fluoro-2-hydrazinylpyridine

Cat. No.: B130646

Technical Guide: Physical Properties of 5-
Fluoro-2-hydrazinylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 5-Fluoro-2-
hydrazinylpyridine, a compound of interest in organic synthesis and medicinal chemistry. The
data presented herein is crucial for its application in further research and development.

Core Physical Properties

The fundamental physical characteristics of 5-Fluoro-2-hydrazinylpyridine are summarized
below.
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Property Value Source

White to light yellow crystalline

Appearance [1]
powder

Melting Point 145-149 °C [1]

Solubility in Water Slightly soluble [1]

o ) Readily soluble in ethanol and
Solubility in Organic Solvents ] [1]
dichloromethane

Molecular Formula CsHsFNs3

Molar Mass 127.12 g/mol [1]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
solubility of 5-Fluoro-2-hydrazinylpyridine.

Melting Point Determination

The melting point of 5-Fluoro-2-hydrazinylpyridine can be accurately determined using the
capillary method with either a Thiele tube or a digital melting point apparatus.

Apparatus:

Melting point capillary tubes

Thermometer or digital temperature probe

Thiele tube or a commercial melting point apparatus (e.g., Mel-Temp)

Heating source (Bunsen burner or heating block)

Mortar and pestle

Procedure:
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e Sample Preparation: A small amount of 5-Fluoro-2-hydrazinylpyridine is finely ground into
a powder. The open end of a capillary tube is then pressed into the powder to pack a small
amount (1-2 mm in height) into the sealed end.[2][3]

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb.[2] This assembly is then inserted into a Thiele tube containing
a high-boiling point oil (e.g., mineral oil or silicone oil).

o Melting Point Apparatus: The capillary tube is inserted into the heating block of the
apparatus.

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
especially when approaching the expected melting point.[2] For the Thiele tube, the side arm
is heated to ensure even heat distribution via convection.[2]

o Observation: The temperature at which the solid first begins to liquefy is recorded as the start
of the melting range. The temperature at which the entire sample becomes a clear liquid is
recorded as the end of the melting range.[3] A sharp melting range (0.5-1.0°C) is indicative of
a pure compound.[2]

Solubility Determination

The solubility of 5-Fluoro-2-hydrazinylpyridine in various solvents can be determined through
systematic qualitative analysis.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Analytical balance

Solvents to be Tested:
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Water (polar, protic)

Ethanol (polar, protic)

Dichloromethane (polar, aprotic)

5% Aqueous Sodium Hydroxide (basic)

5% Aqueous Hydrochloric Acid (acidic)

Procedure:

Sample Preparation: A precise amount of 5-Fluoro-2-hydrazinylpyridine (e.g., 25 mg) is
placed into a series of clean, dry test tubes.[4]

Solvent Addition: A specific volume of the first solvent (e.g., 0.75 mL of water) is added to the
corresponding test tube.[4]

Mixing: The test tube is vigorously shaken or vortexed for a set period (e.g., 60 seconds) to
ensure thorough mixing.[5]

Observation: The mixture is observed to determine if the compound has completely
dissolved. If the solution is clear, the compound is considered soluble. If solid particles
remain, it is deemed insoluble or slightly soluble.[5]

Systematic Testing: This process is repeated for each of the selected solvents. For the acidic
and basic solutions, any reaction (e.g., salt formation leading to dissolution) should be noted.

[6]

Process Visualization

The logical workflow for the experimental determination of the physical properties of 5-Fluoro-

2-hydrazinylpyridine is illustrated below.
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Workflow for Physical Property Determination
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Caption: Experimental workflow for determining the melting point and solubility of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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